Cas no 1024435-77-5 (2-chloro-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide)

• Product Name: 2-chloro-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide
• CAS No: 1024435-77-5
• MF: C₁₅H₁₄ClN₃O₂S
• MW: 335.808560848236
• MDL: MFCD00170983
• CID: 5205338
• Update Time: 2026-03-06

2-chloro-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide

• MDL： MFCD00170983
• Inchi： 1S/C15H14ClN3O2S/c1-15(2)6-9-11(10(20)7-15)22-14(18-9)19-13(21)8-4-3-5-17-12(8)16/h3-5H,6-7H2,1-2H3,(H,18,19,21)
• InChI Key： SNXWQSWMWJKEMR-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1C(NC1=NC2CC(C)(C)CC(=O)C=2S1)=O

Additional information on 2-chloro-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide

Research Briefing on 2-chloro-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide (CAS: 1024435-77-5)

2-chloro-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide (CAS: 1024435-77-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzothiazole-pyridine hybrid structure, has demonstrated promising biological activities, particularly in the modulation of key signaling pathways implicated in various diseases. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 2-chloro-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is critical for further pharmacological evaluation. The compound's structural features, including the chloro-substituted pyridine and the benzothiazole moiety, are believed to contribute to its bioactivity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's identity and purity.

In terms of biological activity, 2-chloro-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide has shown potent inhibitory effects on specific protein kinases involved in inflammatory and oncogenic pathways. In vitro assays have revealed that the compound exhibits nanomolar-range IC50 values against certain kinase targets, suggesting its potential as a lead compound for drug development. Furthermore, preliminary in vivo studies in animal models have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and tissue distribution.

One of the most exciting aspects of this compound is its potential therapeutic applications. Recent research has explored its efficacy in models of cancer, autoimmune diseases, and neurodegenerative disorders. For instance, in cancer cell lines, the compound has been shown to induce apoptosis and inhibit proliferation, likely through its modulation of key signaling pathways. Additionally, its anti-inflammatory properties have been investigated in models of rheumatoid arthritis, where it has shown promise in reducing cytokine production and tissue damage.

Despite these promising findings, challenges remain in the development of 2-chloro-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide as a therapeutic agent. Issues such as off-target effects, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Researchers are also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance efficacy and reduce resistance.

In conclusion, 2-chloro-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide (CAS: 1024435-77-5) represents a promising candidate for further development in the chemical biology and pharmaceutical fields. Its unique structural features, potent biological activity, and potential therapeutic applications make it a compound of significant interest. Ongoing research aims to elucidate its precise mechanism of action, optimize its pharmacological properties, and evaluate its efficacy in preclinical and clinical settings. The findings summarized in this briefing highlight the compound's potential to address unmet medical needs and contribute to the advancement of targeted therapies.